2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H14BrClN4OS2/c21-14-3-1-13(2-4-14)17-11-24-20(26(17)16-7-5-15(22)6-8-16)29-12-18(27)25-19-23-9-10-28-19/h1-11H,12H2,(H,23,25,27)
• InChI Key: OVULGQYGQDRRBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC=CS4)Br
• Molecular Formula: C20H14BrClN4OS2
• Molecular Weight: 505.8 g/mol

Description

2-((5-(4-bromophenyl)-1-(4-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14BrClN4OS2 and its molecular weight is 505.83. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound has been studied for its potential anticancer activity. For instance, a study synthesized similar thiazole derivatives and evaluated their activity against A549 human lung adenocarcinoma cells, showing significant selective cytotoxicity (Evren et al., 2019). Another research synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which showed considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015).

Antibacterial Activity

The antibacterial properties of similar compounds have been investigated. For example, certain derivatives were found to exhibit significant antibacterial activity (Ramalingam et al., 2019).

Antimicrobial and Hemolytic Activity

Compounds with a similar structure were evaluated for their antimicrobial and hemolytic activity. Some of these derivatives were found to be active against selected microbial species and showed less toxicity, indicating potential for biological applications (Gul et al., 2017).

Antioxidant Activity

Studies have also explored the antioxidant properties of similar compounds. For instance, amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles, which are structurally related, demonstrated significant antioxidant activity (Talapuru et al., 2014).

Aldose Reductase Inhibitory Effect

Derivatives of this compound were studied for their aldose reductase inhibitory effect, which is important in managing complications of diabetes (Güzeldemirci et al., 2018).

BACE1 Inhibitors in Neurodegenerative Diseases

These compounds have been explored as β-secretase (BACE-1) inhibitors, relevant in the context of neurodegenerative diseases like Alzheimer's (Yan et al., 2017).